Cas no 23563-09-9 (1-Methyl-5-(trifluoromethyl)indoline-2,3-dione)

• Product Name: 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione
• CAS No: 23563-09-9
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD23830450
• CID: 4821299
• PubChem ID: 80080108
• Update Time: 2025-11-06

1-Methyl-5-(trifluoromethyl)indoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione
• 1-methyl-5-(trifluoromethyl)indole-2,3-dione

• MDL： MFCD23830450
• Inchi： 1S/C10H6F3NO2/c1-14-7-3-2-5(10(11,12)13)4-6(7)8(15)9(14)16/h2-4H,1H3
• InChI Key： BIWUTXLWLALYEV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C(N2C)=O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 229.03506292g/mol
• Monoisotopic Mass: 229.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione

1-Methyl-5-(trifluoromethyl)indoline-2,3-dione: A Comprehensive Overview

The compound 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione, also known by its CAS number 23563-09-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of indoline derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a bicyclic framework with a methyl group at position 1 and a trifluoromethyl group at position 5, along with two ketone groups at positions 2 and 3. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione as a versatile building block in organic synthesis. Researchers have explored its role in the construction of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of electron-withdrawing groups like the trifluoromethyl moiety enhances the molecule's stability and electronic properties, making it an ideal candidate for various catalytic transformations. For instance, this compound has been employed in enantioselective reactions to synthesize chiral intermediates for drug discovery.

In terms of synthesis, 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione can be prepared through a variety of routes, including condensation reactions and cyclization processes. One notable method involves the reaction of an appropriate aldehyde with a substituted amine in the presence of an acid catalyst. This approach not only ensures high yields but also allows for fine-tuning of the substituents to tailor the molecule's properties. The use of microwave-assisted synthesis has further accelerated the production process, enabling researchers to quickly optimize reaction conditions and scale up production if needed.

The application of CAS No. 23563-09-9 extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in materials science, particularly in the development of advanced polymers and optoelectronic materials. The indoline core provides a rigid framework that can be incorporated into polymer backbones to enhance mechanical strength and thermal stability. Additionally, the presence of fluorinated groups imparts unique electronic characteristics, making these materials suitable for applications in flexible electronics and energy storage devices.

In conclusion, 1-Methyl-5-(trifluoromethyl)indoline-2,3-dione stands out as a multifaceted compound with immense potential across various scientific domains. Its structural features, combined with recent breakthroughs in synthetic methodologies and application-oriented research, underscore its importance as a key player in modern chemistry. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make significant contributions to both academic research and industrial applications.